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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for 2-n-butylcyclohexanone (CAS No. 1126-18-7). This
document is intended for professionals in research and development who require a centralized
resource for sourcing and utilizing this chemical compound.

Introduction

2-n-Butylcyclohexanone, also known as 2-butylcyclohexanone, is a cyclic ketone with the
molecular formula C10H180. It serves as a key intermediate in the synthesis of various organic
compounds. Notably, it is a crucial reagent in the preparation of 5(6)-decenoic acid[1]. This
guide consolidates available data on its commercial suppliers, physical and chemical
properties, and provides a generalized experimental workflow for its application in organic
synthesis.

Commercial Availability and Suppliers

2-n-Butylcyclohexanone (CAS No. 1126-18-7) is commercially available from a number of
chemical suppliers, primarily based in China. The typical purity offered is around 98-99%. The
following table summarizes the readily available supplier information.
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Supplier Name Purity Additional Information
Shanghai Arbor Chemical Co., Listed as a supplier on
Ltd. ChemicalBook.[1]
Shanghai Nianxing Industrial 98.0%¢ Stocking period of 10 days
. 0
Co., Ltd mentioned.[2]
Shandong Mopai 999 Listed as a supplier on
0
Biotechnology Co., Ltd EaseChem.[3]
American Custom Chemicals Price listed for 1G, 5G, and
95.00%

Corporation 10G quantities.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-n-butylcyclohexanone is presented
in the table below. This data is compiled from various chemical databases and supplier

technical sheets.

Property Value Source

Molecular Formula C10H180 Guidechem[5], Chemsrc[2]
Molecular Weight 154.25 g/mol Benchchem[6], Chemsrc[2]
CAS Number 1126-18-7 Guidechem[3l,

ChemicalBook[1]

Density 0.888 g/cm? Guidechem[5], Chemsrc[2]
Boiling Point 220.1 °C at 760 mmHg Guidechem[5], Chemsrc[2]
Flash Point 79.7 °C Guidechem[5], Chemsrc[2]
Refractive Index 1.447 Guidechem[5], Chemsrc[2]

Vapor Pressure

0.115 mmHg at 25°C

Guidechem[5], Chemsrc[2]

LogP

2.85 -2.93590

Guidechem[5], Chemsrc[2]
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Safety Information

A specific Safety Data Sheet (SDS) for 2-n-butylcyclohexanone (CAS 1126-18-7) was not
readily available in the public domain. However, safety information for its isomers, such as 2-
sec-butylcyclohexanone and 2-tert-butylcyclohexanone, indicates that these compounds may
cause skin and eye irritation. It is recommended to handle 2-n-butylcyclohexanone with
standard laboratory safety precautions.

General Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Work in a well-ventilated area, preferably in a fume hood.
e Avoid contact with skin, eyes, and clothing.
o Keep away from heat, sparks, and open flames.

In case of exposure, follow standard first-aid measures. For eye contact, flush with copious
amounts of water for at least 15 minutes. For skin contact, wash the affected area with soap
and water. If inhaled, move to fresh air. If ingested, do not induce vomiting and seek immediate
medical attention.

Experimental Protocols: A Generalized Workflow

While a detailed, peer-reviewed experimental protocol for the synthesis of 5(6)-decenoic acid
from 2-n-butylcyclohexanone is not readily available, a generalized workflow for a reaction
involving a substituted cyclohexanone can be outlined. The following represents a logical
sequence of steps for a typical organic synthesis reaction, such as an oxidation or
rearrangement, using 2-n-butylcyclohexanone as a starting material.
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Caption: Generalized workflow for an organic synthesis using 2-n-butylcyclohexanone.
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Data and Supplier Overview

The following diagram provides a visual summary of the data acquisition and supplier
landscape for 2-n-butylcyclohexanone.
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Caption: Overview of information sources and suppliers for 2-n-butylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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